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Compound of Interest

Compound Name: Doxepin-d3 Hydrochloride

CAS No.: 347840-07-7

Cat. No.: B1140468

Get Quote

Executive Summary
Doxepin-d3 Hydrochloride is the stable isotope-labeled analog of the tricyclic antidepressant

Doxepin.[1] It serves as a critical Internal Standard (IS) in quantitative bioanalysis (LC-MS/MS)

and pharmacokinetic studies. The deuterium labeling is typically located on the N-methyl group

(

), providing a mass shift of +3 Da relative to the unlabeled drug. This shift is sufficient to avoid
isotopic interference while maintaining chromatographic behavior nearly identical to the
analyte.

This guide details the chemical identity, a robust synthesis protocol via

-alkylation of Nordoxepin, and validation parameters for its use in regulated bioanalysis.

Chemical Identity & Structural Analysis[2][3][4][5]
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Doxepin exists as a geometric isomer mixture of (E) and (Z) forms.[2][3] The commercial

pharmaceutical preparation typically contains ~85% (E)-isomer and ~15% (Z)-isomer. The

deuterated standard must mimic this isomeric ratio to ensure accurate co-elution during

chromatographic separation.

Physicochemical Profile[1][5][9][10]
Property Specification

Chemical Name

(3E/Z)-3-(dibenzo[b,e]oxepin-11(6H)-ylidene)-N-

methyl-N-(trideuteriomethyl)propan-1-amine

hydrochloride

CAS Number 347840-07-7 (Free base/HCl generic linkage)

Molecular Formula

Molecular Weight 318.86 g/mol (Salt); 282.40 g/mol (Free Base)

Isotopic Purity 99% Deuterium enrichment

Isomerism Mixture of E (trans) and Z (cis); typically ~85:15

Solubility
Soluble in water, methanol, DMSO; slightly

soluble in acetone

pKa ~9.0 (Amine)

Structural Representation
The deuterium label is located on one of the methyl groups attached to the terminal nitrogen.

SMILES:[2H]C([2H])([2H])N(C)CC/C=C1\C2=CC=CC=C2COC3=CC=CC=C31.Cl

Synthesis Strategy: N-Alkylation Route
While total synthesis from the tricyclic ketone is possible, the most reliable and cost-effective

route for generating Doxepin-d3 in the laboratory is the selective N-methylation of Nordoxepin

(Desmethyldoxepin) using Iodomethane-d3 (

). This approach preserves the critical E/Z isomeric ratio of the starting material.
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Retrosynthetic Analysis
The synthesis disconnects at the tertiary amine. The precursor, Nordoxepin, is a known

metabolite and commercially available intermediate. The introduction of the

group is achieved via nucleophilic substitution.

Reaction Scheme Visualization
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Figure 1: Synthetic pathway for Doxepin-d3 HCl via N-alkylation of Nordoxepin.

Detailed Experimental Protocol
Pre-requisites:

Starting Material: Nordoxepin Hydrochloride (CAS: 2887-91-4).[4]

Reagent: Iodomethane-d3 (
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,

99.5 atom % D).

Safety:

is a carcinogen and volatile. Work in a fume hood.

Step 1: Free Base Preparation

Dissolve Nordoxepin HCl (1.0 eq) in water.

Adjust pH to >10 using 1M NaOH.

Extract with Dichloromethane (DCM) (3x).

Dry combined organics over anhydrous

, filter, and concentrate in vacuo to yield Nordoxepin free base (viscous oil).

Step 2: N-Methylation (

Incorporation)

Dissolve Nordoxepin free base (1.0 eq) in anhydrous Acetone or Acetonitrile (10 mL/g).

Add anhydrous Potassium Carbonate (

, 2.0 eq) to scavenge acid.

Cool the mixture to 0°C.

Dropwise add Iodomethane-d3 (1.1 eq) to minimize quaternary ammonium salt formation.

Allow to warm to room temperature and stir for 4–6 hours. Monitor by TLC or LC-MS (Target

mass: [M+H]+ = 283.4).

Workup: Filter off solids (
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). Concentrate the filtrate. Redissolve in Ethyl Acetate and wash with water to remove
residual inorganic salts.

Step 3: Hydrochloride Salt Formation

Dissolve the crude Doxepin-d3 oil in minimal dry Diethyl Ether or Ethanol.

Slowly add 2M HCl in Diethyl Ether (1.1 eq) at 0°C.

A white precipitate (Doxepin-d3 HCl) will form.

Filter the solid, wash with cold ether, and dry under vacuum.

Recrystallization: If necessary, recrystallize from isopropanol/ether to achieve >98%

chemical purity.

Analytical Validation & Quality Control
Trustworthiness in bioanalysis depends on the purity and isotopic stability of the internal

standard.

Isotopic Purity & Scrambling
Acceptance Criteria: The contribution of the

(unlabeled) species must be < 0.5% to prevent interference with the analyte quantification.

Mechanism Check: The

label is metabolically stable in vitro but chemically stable. Avoid strong acidic conditions at
high temperatures (

) for prolonged periods to prevent potential methyl exchange, although this is rare for N-
methyl groups compared to exchangeable protons.

HPLC Separation of Isomers
Doxepin-d3 will resolve into E and Z isomers. For quantification, the integration usually sums

both peaks or focuses on the dominant E-isomer, depending on the validated method.
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Gradient Conditions (Typical):

Column: C18 or C8 (e.g., Phenomenex Luna 5µm C8, 150 x 4.6 mm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.[5]

Flow Rate: 1.0 mL/min.[2]

Detection: UV 254 nm or MS/MS.

Mass Spectrometry Parameters (MRM)
Compound Precursor Ion (m/z) Product Ion (m/z)

Collision Energy
(eV)

Doxepin (Unlabeled) 280.2 107.1 25

Doxepin-d3 (IS) 283.2 107.1 25

Note: The product ion (m/z 107) corresponds to the tropylium-like fragment from the tricyclic

ring system, which does not carry the label. This confirms the label is on the side chain amine.

Biological Applications
Bioanalysis (LC-MS/MS)
Doxepin-d3 is the "Gold Standard" IS for quantifying Doxepin in plasma/serum.

Workflow: Protein precipitation with Acetonitrile containing Doxepin-d3

Centrifuge

Inject Supernatant.

Benefit: Corrects for matrix effects (ion suppression/enhancement) and recovery losses

during extraction.

Metabolic Stability Studies
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Used to probe the Kinetic Isotope Effect (KIE) on N-demethylation.

Pathway: Doxepin

Nordoxepin (via CYP2C19/1A2).

Observation: The

bond is stronger than the

bond. If N-demethylation is the rate-determining step, Doxepin-d3 will show a slower
clearance rate compared to unlabeled Doxepin.
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Figure 2: Metabolic pathway of Doxepin mediated by Cytochrome P450 enzymes.[1]

Safety & Handling
Toxicity: Doxepin is a potent tricyclic antidepressant. Handle as a hazardous substance.
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Light Sensitivity: Tricyclic structures can undergo photo-oxidation. Store in amber vials.

Storage: -20°C, under inert atmosphere (Argon/Nitrogen) to prevent hygroscopic

degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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